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4-tert-Butyl-2-methylthiazole safety and handling
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Compound of Interest

Compound Name: 4-tert-Butyl-2-methylthiazole

Cat. No.: B103288

An In-depth Technical Guide to the Safety and Handling of 4-tert-Butyl-2-methylthiazole
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-tert-Butyl-2-
methylthiazole (CAS No. 15679-11-5). The following sections detail the hazards, protective
measures, and emergency procedures necessary for the safe use of this compound in a
laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-tert-Butyl-2-methylthiazole is
presented in Table 1. This information is critical for understanding the behavior of the chemical
under various laboratory conditions.

Table 1: Physical and Chemical Properties of 4-tert-Butyl-2-methylthiazole
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Property Value Reference
Molecular Formula C8H13NS [1112113114]
Molecular Weight 155.26 g/mol [21[31[4]
Appearance Light yellow liquid [5]

Odor Organic [5]

Boiling Point 108 °C [2]

Density 1.001 g/cm3 [2]

Melting Point Not Available [2]

Hazard Identification and Classification

4-tert-Butyl-2-methylthiazole is classified as a hazardous substance. A summary of its hazard
statements and precautionary measures is provided in Table 2.

Table 2: Hazard Classification and Precautionary Statements
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Category

Code Statement Reference

Hazard Statements

H315 Causes skin irritation [1]

Causes serious eye

H319 o [1]
irritation
May cause respirato
H335 o Y ) P i [1]
irritation
Wear protective
] gloves/protective
Precautionary )
P280 clothing/eye [1]
Statements ]
protection/face
protection
IF ON SKIN: Wash
P302 + P352 with plenty of soap [1]
and water
IF INHALED: Remove
person to fresh air and
P304 + P340 [1]
keep comfortable for
breathing
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305 + P351 + P338 Remove contact [1]

lenses, if present and
easy to do. Continue

rinsing

P312

Call a POISON
CENTER or doctor if [1][5]

you feel unwell

P332 + P313

If skin irritation occurs:
Get medical [1]
advice/attention
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If eye irritation
P337 + P313 persists: Get medical [1]

advice/attention

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with 4-
tert-Butyl-2-methylthiazole.

Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
protective clothing, and eye/face protection.[1]

o Ensure adequate ventilation in the work area.[1]
¢ Avoid contact with skin, eyes, and clothing.[1]
e Do not ingest or inhale the substance.[1]

e Practice good industrial hygiene: wash hands before breaks and after work, and do not eat,
drink, or smoke in handling areas.[1]

Remove and wash contaminated clothing before reuse.[1]
Storage:
o Keep the container tightly closed.[1]

o Store in a dry and well-ventilated place.[1]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 4-tert-Butyl-2-methylthiazole:

Table 3: Recommended Personal Protective Equipment
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Body Part Equipment Standard
Safety glasses with side- EN166 (EU) or NIOSH (US)

Eyes/Face .
shields or goggles approved

_ Chemical-resistant gloves

Skin/Hands o Inspect gloves before use
(e.g., nitrile rubber)

Body Long-sleeved clothing N/A

Respiratory

Use in a well-ventilated area. If
needed, use a respirator with

an appropriate filter.

Follow local and national

regulations

First Aid Measures

In the event of exposure, follow these first aid procedures immediately.

Table 4: First Aid Measures for 4-tert-Butyl-2-methylthiazole Exposure

Exposure Route

First Aid Procedure

Reference

Eye Contact

Rinse immediately with plenty
of water, also under the
eyelids, for at least 15 minutes.

Get medical attention.

[1]

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. If skin irritation

persists, call a physician.

[1]

Remove to fresh air. If not

breathing, give artificial

Inhalation o ) [1]
respiration. Get medical
attention if symptoms occur.
Clean mouth with water and
Ingestion drink plenty of water [1]

afterwards.
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Fire-Fighting Measures

Suitable Extinguishing Media:

o Water spray, carbon dioxide (CO2), dry chemical, or chemical foam. Water mist can be used
to cool closed containers.[6]

Specific Hazards:
o Combustible material.[6]
» Containers may explode when heated.[6]

e Vapors may form explosive mixtures with air and can travel to a source of ignition and flash
back.[6][7]

Protective Equipment for Firefighters:

e As in any fire, wear a self-contained breathing apparatus (SCBA) with pressure-demand and
full protective gear.[6]

Accidental Release Measures

Personal Precautions:

o Ensure adequate ventilation.

» Use personal protective equipment.
Environmental Precautions:

e Should not be released into the environment.
Methods for Containment and Cleaning Up:

e Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,
sawdust).

o Keep in suitable, closed containers for disposal.[8]
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e Remove all sources of ignition.[3]

o Use spark-proof tools and explosion-proof equipment.[8]

Experimental Protocols and Signaling Pathways

The available safety data sheets do not cite specific experimental studies or describe signaling
pathways related to the toxicology of 4-tert-Butyl-2-methylthiazole. Therefore, detailed
methodologies for key experiments and diagrams of signaling pathways cannot be provided.

The following diagrams illustrate general safety workflows.
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Caption: General Laboratory Safety Workflow for Handling Hazardous Chemicals.
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Caption: First-Aid Decision Tree for Exposure to 4-tert-Butyl-2-methylthiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [4-tert-Butyl-2-methylthiazole safety and handling
precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103288#4-tert-butyl-2-methylthiazole-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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